Cas no 1077-58-3 (2-tert-butylbenzoic acid)

2-tert-butylbenzoic acid Properties

Names and Identifiers

• 2-(tert-Butyl)benzoic acid
• 2-tert-butylbenzoic acid
• 2-tert-Butyl-benzoic acid
• 4-TERT-BUTYLBENZOIC ACID
• Benzoic acid,2-(1,1-dimethylethyl)-
• 2-t-butylbenzoic acid
• methyl-isopropylbenzoic acid
• o-t-butylbenzoic acid
• tert-butylbenzoic acid
• Benzoic acid, 2-(1,1-diMethylethyl)-
• AKOS006330298
• NS00045756
• Benzoic acid, (1,1-dimethylethyl)-
• BENZOIC ACID, O-TERT-BUTYL-
• BS-25165
• Q27251144
• Z1198187055
• 1077-58-3
• t-butylbenzoic acid
• 2-(1,1-dimethylethyl)benzoic acid
• 10J83R40WM
• MFCD09258829
• SCHEMBL39249
• tert-butylbenzoicacid
• UNII-UGL7Q68L1S
• SY042928
• DTXSID50901593
• NSC86592
• ZDFKSZDMHJHQHS-UHFFFAOYSA-N
• NCIOpen2_001067
• AE-848/00908006
• J-506617
• 1320-16-7
• NSC 86592
• 2-(tert-Butyl)benzoicacid
• NSC-86592
• C14140
• UGL7Q68L1S
• UNII-10J83R40WM
• CS-0130917
• EINECS 215-299-5
• o-tert-butylbenzoic acid
• EN300-112788
• 2-(1,1-Dimethylethyl)benzoic Acid; NSC 86592; o-tert-Butylbenzoic Acid
• Benzoic acid, 2-(1,1-dimethylethyl)-
• 2-tert-butyl-benzoic acid
• 2-tert-Butylbenzoic acid
• benzoic acid, 2-t-butyl-
• tert-Butylbenzoic acid
• +Expand

• MDL： MFCD00002563
• InChIKey： ZDFKSZDMHJHQHS-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O2/c1-11(2,3)9-7-5-4-6-8(9)10(12)13/h4-7H,1-3H3,(H,12,13)
• SMILES： CC(C)(C)C1=CC=CC=C1C(=O)O

Computed Properties

• Exact Mass: 178.09900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 178.099
• Heavy Atom Count: 13
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 2.68230
• PSA: 37.30000
• Refractive Index: 1.5201 (estimate)
• Boiling Point: 283.8 ℃ at 760 mmHg
• Melting Point: 74.55°C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 135.1ºC
• pka: 3.54(at 25℃)
• Density: 1.0435 (estimate)

2-tert-butylbenzoic acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

2-tert-butylbenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%